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Compound of Interest

Compound Name: 6-Amino-1-benzyl-5-bromouracil

Cat. No.: B015026 Get Quote

6-Amino-1-benzyl-5-bromouracil: A Technical
Guide
CAS Number: 72816-87-6

Alternate Names: 6-Amino-5-bromo-1-(phenylmethyl)-2,4(1H,3H)-pyrimidinedione[1]

This technical guide provides a comprehensive overview of 6-Amino-1-benzyl-5-bromouracil,
including its chemical and physical properties, safety and handling information, and a

discussion of its potential applications in research and drug development based on the

activities of structurally related compounds. While specific biological data for this compound is

limited in publicly available literature, this guide also presents generalized experimental

protocols for the synthesis and biological evaluation of this class of molecules.

Physicochemical Properties
The known physical and chemical properties of 6-Amino-1-benzyl-5-bromouracil are

summarized in the table below.
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Property Value Source

CAS Number 72816-87-6 [1][2]

Molecular Formula C₁₁H₁₀BrN₃O₂ [1][2]

Molecular Weight 296.12 g/mol [1][2]

Melting Point 220-222 °C

Appearance Solid

Storage Temperature -20°C

Safety and Hazard Information
Safety data for 6-Amino-1-benzyl-5-bromouracil is not extensively detailed. However, based

on safety data sheets for structurally related aminouracil and brominated uracil compounds, the

following precautions should be considered. It is imperative to consult the specific Safety Data

Sheet (SDS) provided by the supplier before handling this chemical.
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Hazard Category Precautionary Statements

Acute Toxicity
May be harmful if swallowed, in contact with

skin, or if inhaled.

Skin Corrosion/Irritation Causes skin irritation.

Eye Damage/Irritation Causes serious eye irritation.

Respiratory Irritation May cause respiratory irritation.

Handling

Avoid breathing

dust/fume/gas/mist/vapors/spray. Wash skin

thoroughly after handling. Use only outdoors or

in a well-ventilated area. Wear protective

gloves/ eye protection/ face protection.

Storage
Store in a well-ventilated place. Keep container

tightly closed. Store locked up.

Disposal
Dispose of contents/container to an approved

waste disposal plant.

Biological Activity and Potential Applications
While specific studies on the biological activity of 6-Amino-1-benzyl-5-bromouracil are not

readily available, the broader class of 5- and 6-aminouracil derivatives are recognized as

important precursors in the synthesis of various heterocyclic compounds with therapeutic

potential.[3][4][5] These derivatives have shown a range of biological activities, including

anticancer, antibacterial, and antiviral properties.[3]

Research into novel pyrimidine-2,4(1H,3H)-dione derivatives has identified compounds with

potent cytotoxicity against cancer cell lines.[6] For instance, certain 6-(4-aminopiperidin-1-yl)-

substituted benzyl-3-methylpyrimidine-2,4(1H,3H)-dione derivatives have been shown to

induce apoptosis and cause S-phase cell cycle arrest, acting as thymidylate synthase

inhibitors.[6] Given its structural similarities, 6-Amino-1-benzyl-5-bromouracil may serve as a

valuable scaffold or intermediate for the development of novel therapeutic agents.

Experimental Protocols
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Detailed experimental protocols for 6-Amino-1-benzyl-5-bromouracil are not published.

However, the following sections provide generalized methodologies for the synthesis and

biological evaluation of similar uracil derivatives, based on established procedures for this class

of compounds.

General Synthesis and Characterization Workflow
The synthesis of substituted uracil derivatives often involves the reaction of a starting uracil

compound with an appropriate alkylating or arylating agent. The following diagram illustrates a

general workflow for the synthesis and characterization of a compound like 6-Amino-1-benzyl-
5-bromouracil.
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Caption: General workflow for the synthesis and characterization of 6-Amino-1-benzyl-5-
bromouracil.
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Hypothetical Biological Screening Workflow
Based on the activities of related compounds, a primary investigation into the biological

potential of 6-Amino-1-benzyl-5-bromouracil would likely involve screening for anticancer

activity. The following diagram outlines a hypothetical workflow for such a study.
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Caption: Hypothetical workflow for the biological screening of 6-Amino-1-benzyl-5-
bromouracil for anticancer activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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